4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one

• IUPAC Name: 4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one
• InChI: InChI=1S/C16H15FN4O5S/c17-11-8-18-16(19-9-11)21-4-3-20(10-15(21)22)27(23,24)12-1-2-13-14(7-12)26-6-5-25-13/h1-2,7-9H,3-6,10H2
• InChI Key: IKTWWHNJRCQUFY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1S(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=NC=C(C=N4)F
• Molecular Formula: C16H15FN4O5S
• Molecular Weight: 394.4 g/mol

Description

The compound “4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one” is a complex organic molecule that contains several functional groups and structural features. It includes a 2,3-dihydrobenzo[b][1,4]dioxin ring, a sulfonyl group, a fluoropyrimidinyl group, and a piperazin-2-one ring.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its various functional groups. For example, the sulfonyl group could potentially undergo substitution reactions, while the fluoropyrimidinyl group could participate in nucleophilic aromatic substitution reactions.

Scientific Research Applications

Organic Synthesis Applications

• Cycloaddition Reactions for Piperidinones Synthesis : A study by Liu et al. (2013) describes an enantioselective cycloaddition reaction that efficiently produces sulfamate-fused 2,6-disubstituted piperidin-4-ones, indicating a method that could potentially be adapted for synthesizing related compounds (Liu et al., 2013).

Therapeutic Research Applications

• Antipsychotic Agents Development : Ravina et al. (2000) synthesized and evaluated a series of conformationally restricted butyrophenones with affinities for dopamine and serotonin receptors as antipsychotic agents. Their structural modifications to improve selectivity and potency could guide the medicinal chemistry strategies for the compound (Ravina et al., 2000).

• Anti-Lung Cancer Activity : Hammam et al. (2005) investigated novel fluoro-substituted benzo[b]pyran compounds for their anticancer activity, highlighting the potential of fluoro-substituted compounds in cancer therapeutics (Hammam et al., 2005).

• Antibacterial Applications : Taguchi et al. (1992) reported on the synthesis and antibacterial activity of new tetracyclic quinolone antibacterials, a research area that could potentially apply to the development of antibacterial agents from the compound (Taguchi et al., 1992).

Future Directions

Given the lack of information on this compound, future research could focus on its synthesis, characterization, and potential applications. This could include studying its reactivity, investigating its potential biological activity, and exploring its possible uses in fields like medicinal chemistry.